N-(3-chlorophenyl)-2-{[6-(3-methylbenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[6-[(3-methylphenyl)methyl]-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C26H21ClN4O3S2/c1-17-6-4-7-18(12-17)15-31-22-11-3-2-10-21(22)25-23(36(31,33)34)14-28-26(30-25)35-16-24(32)29-20-9-5-8-19(27)13-20/h2-14H,15-16H2,1H3,(H,29,32)
• InChI Key: XALDINNSNQXJBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3=CC=CC=C3C4=NC(=NC=C4S2(=O)=O)SCC(=O)NC5=CC(=CC=C5)Cl
• Molecular Formula: C26H21ClN4O3S2
• Molecular Weight: 537.1 g/mol

Description

N-(3-chlorophenyl)-2-{[6-(3-methylbenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}acetamide is a useful research compound. Its molecular formula is C26H21ClN4O3S2 and its molecular weight is 537.05. The purity is usually 95%.
BenchChem offers high-quality N-(3-chlorophenyl)-2-{[6-(3-methylbenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chlorophenyl)-2-{[6-(3-methylbenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photovoltaic Efficiency and Ligand-Protein Interactions

• Study : Spectroscopic, quantum mechanical studies, ligand protein interactions, and photovoltaic efficiency modeling of some bioactive benzothiazolinone acetamide analogs.
• Applications : Investigated the potential use of similar compounds in dye-sensitized solar cells (DSSCs) due to their good light harvesting efficiency. Also explored their nonlinear optical (NLO) activity and molecular docking with Cyclooxygenase 1 (COX1) to understand binding interactions (Mary et al., 2020).

Antibacterial and Antifungal Activities

• Study : Synthesis, antibacterial and antifungal activity of novel benzothiazole pyrimidine derivatives.
• Applications : Focused on the synthesis of new compounds with considerable antibacterial and antifungal activities against various pathogens (Maddila et al., 2016).

Antitumor Activity

• Study : Synthesis and antitumor activity evaluation of new 2-(4-aminophenyl)benzothiazole derivatives bearing different heterocyclic rings.
• Applications : These derivatives were screened for potential antitumor activity against multiple human tumor cell lines, revealing considerable anticancer activity in some compounds (Yurttaş et al., 2015).

Antioxidant Activity

• Study : Evaluation of a new benzothiazole derivative with antioxidant activity in the initial phase of acetaminophen toxicity.
• Applications : Assessed the ability of benzothiazole derivatives to inactivate reactive chemical species through their antioxidant activity (Cabrera-Pérez et al., 2016).

Synthesis and Characterization

• Study : Synthesis of N-(5-Aryl-1,3,4-Thiadiazol-2-yl)-2-(3-Oxo-1,2-Benzothiazol-2(3H)-yl)Acetamide Derivatives.
• Applications : Focused on the preparation and characterization of novel compounds, providing a basis for future biological activity studies (Yu et al., 2014).

Dual Inhibitors for PI3K/mTOR

• Study : Structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors.
• Applications : Investigated analogs of benzothiazole for their efficacy in inhibiting PI3Kα and mTOR, contributing to cancer therapy research (Stec et al., 2011).

Synthesis of Antimicrobial Agents

• Study : Synthesis and antimicrobial activity of some new diphenylamine derivatives.
• Applications : Explored the potential of these compounds as antimicrobial and antifungal agents (Kumar & Mishra, 2015).